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Compound of Interest

Compound Name: Fluphenazine Hexadecanoate

Cat. No.: B13404094 Get Quote

Introduction & Chemical Context
Fluphenazine Hexadecanoate (also known as Fluphenazine Palmitate) is a long-chain fatty

acid ester of the phenothiazine antipsychotic fluphenazine.[1] While Fluphenazine Decanoate

(C10) is the most common depot formulation, the Hexadecanoate (C16) ester represents a

critical reference standard in prodrug development and lipophilicity profiling.

Because of its extended alkyl chain, this compound exhibits extreme lipophilicity and specific

degradation susceptibilities that differ from the parent free base. This guide defines the rigorous

handling required to prevent the two primary failure modes of this standard: oxidative darkening

(phenothiazine ring oxidation) and hydrolytic cleavage (ester bond breakage).

Physicochemical Profile[1][2][3][4][5][6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13404094?utm_src=pdf-interest
https://www.benchchem.com/product/b13404094?utm_src=pdf-body
https://www.pharmacompass.com/chemistry-chemical-name/fluphenazine-decanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13404094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Notes

Chemical Name Fluphenazine Palmitate
Hexadecanoic acid ester of

fluphenazine

Molecular Formula
High molecular weight

increases hydrophobicity

Molecular Weight ~675.93 g/mol
Significantly heavier than

Decanoate (~591.8 g/mol )

Physical State Viscous Oil or Waxy Solid
Phase depends on purity and

ambient temp

Solubility DCM, DMSO, Ethanol, Toluene Insoluble in water

LogP (Predicted) > 7.0
Extreme lipophilicity requires

organic solvents for transfer

Degradation Mechanisms & Stability Logic[1]
To ensure data integrity, analysts must understand why the standard degrades. The molecule

possesses two "weak points": the sulfur atom in the tricyclic ring and the ester linkage.

Mechanistic Pathway Diagram[1]
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Figure 1: Primary degradation pathways.[1] The ester linkage is susceptible to moisture

(hydrolysis), while the phenothiazine ring is highly sensitive to UV light and oxygen (oxidation),

leading to characteristic discoloration.

Protocol 1: Long-Term Storage Requirements[1]
Objective: Maintain purity >98% for >24 months.

A. Temperature Control
Requirement: Store at -20°C (-4°F).

Reasoning: While the decanoate ester is often stored at 2-8°C, the hexadecanoate standard

is frequently used in trace analysis or metabolic studies where even minor hydrolysis

products (free fluphenazine) can skew results. Freezing kinetically arrests the hydrolysis of

the ester bond.[1]

B. Light Protection (Critical)[1]
Requirement: Amber borosilicate glass vials. Secondary containment in opaque boxes or

aluminum foil wrapping is mandatory.[1]
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Reasoning: Phenothiazines undergo rapid photochemical oxidation, turning the substance

pink, then brown. If the standard has turned pink, it is compromised and must be discarded.

C. Atmospheric Control
Requirement: Headspace must be flushed with Argon or Nitrogen before sealing.[1]

Reasoning: Oxygen attacks the sulfur atom.[1] Argon is preferred over Nitrogen as it is

heavier than air and forms a more stable "blanket" over the substance during repeated

opening/closing of vials.[1]

Protocol 2: Handling & Reconstitution
Objective: Solubilize the standard without inducing degradation or precipitation.

Step-by-Step Workflow
Equilibration (The "Sweat" Rule)

Remove the vial from the freezer.

STOP: Allow the vial to reach room temperature (approx. 30-45 mins) before opening.

Why? Opening a cold vial introduces atmospheric moisture, which condenses immediately

on the lipophilic oil/solid.[1] This trapped water will catalyze hydrolysis once the vial is

returned to storage.[1]

Solvent Selection

Primary Solvent: Dichloromethane (DCM) or DMSO.[1]

Secondary Solvent: Methanol or Ethanol (only if free acid acidity is controlled).[1]

Avoid: Water or aqueous buffers for stock solutions.[1] The compound is practically

insoluble and will precipitate or adhere to glass walls.[1]

Transfer Technique

Fluphenazine Hexadecanoate is often a viscous oil or waxy solid.[1]
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Do not pipette by volume for the neat standard. The viscosity leads to significant volume

errors.[1]

Gravimetric Method: Weigh the standard directly into the volumetric flask to ensure

accurate concentration (

).

Sonication

If the substance is waxy, sonicate for 5 minutes in the solvent. Monitor temperature; do not

allow the bath to exceed 30°C to prevent thermal degradation.[1]

Working Solution Stability Table
Solvent System Storage Temp Stability Window Notes

Neat Standard -20°C 2 Years Protect from light.[1]

Stock (DMSO/DCM) -20°C 6 Months
Check for precipitates

upon thawing.[1]

Working (MeOH) 2-8°C 1 Week

Phenothiazines

oxidize faster in

solution.[1]

Aqueous Dilutions 4°C < 24 Hours

Prepare fresh daily.

Risk of adsorption to

plastic.[1]

Safety & Toxicity (HSE)[1]
Hazard Class: Phenothiazines are potent neuroleptics.[1]

Handling: Use a fume hood.[1][2] Wear nitrile gloves (latex is permeable to some organic

solvents used here).[1]

Skin Contact: The ester form is highly lipophilic and can penetrate the skin barrier effectively,

leading to systemic absorption. Wash immediately with soap and water; do not use alcohol

(increases absorption).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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